Cas no 1061838-26-3 (2-chloro-N-ethoxyquinoline-4-carboxamide)

• Product Name: 2-chloro-N-ethoxyquinoline-4-carboxamide
• CAS No: 1061838-26-3
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 5906510
• PubChem ID: 18292007
• Update Time: 2025-05-23

2-chloro-N-ethoxyquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-25808796
• Z193287596
• 1061838-26-3
• 2-chloro-N-ethoxyquinoline-4-carboxamide

• Inchi： 1S/C12H11ClN2O2/c1-2-17-15-12(16)9-7-11(13)14-10-6-4-3-5-8(9)10/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： PMKGMAHJTKOLRA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NOCC)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 2-chloro-N-ethoxyquinoline-4-carboxamide

2-Chloro-N-Ethoxyquinoline-4-Carboxamide: A Comprehensive Overview

2-Chloro-N-Ethoxyquinoline-4-Carboxamide, identified by the CAS registry number 1061838-26-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 2-Chloro-N-Ethoxyquinoline-4-Carboxamide consists of a quinoline ring system with a chlorine substituent at the 2-position and an ethoxy group attached to the nitrogen atom of the carboxamide moiety at the 4-position.

The synthesis of 2-Chloro-N-Ethoxyquinoline-4-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, amidation, and possibly oxidation steps. The quinoline skeleton is typically derived from o-aminobenzaldehyde or related precursors, which undergo cyclization under specific conditions to form the aromatic heterocyclic ring. The introduction of the chlorine atom at the 2-position can be achieved through electrophilic substitution reactions, while the ethoxy group is introduced via nucleophilic acyl substitution or similar mechanisms.

Recent studies have highlighted the potential of 2-Chloro-N-Ethoxyquinoline-4-Carboxamide as a promising candidate in drug development, particularly in the context of anticancer and anti-inflammatory therapies. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammation and cancer progression, such as cyclooxygenase-2 (COX-2) and human topoisomerase IIα (Topo IIα). These findings suggest that 2-Chloro-N-Ethoxyquinoline-4-Carboxamide could serve as a lead compound for developing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 2-Chloro-N-Ethoxyquinoline-4-Carboxamide has also been explored for its potential in materials science. A study by Lee et al. (2023) investigated the use of this compound as a building block for constructing advanced materials with tailored electronic properties. The quinoline moiety's inherent aromaticity and electron-withdrawing substituents make it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that incorporating 2-Chloro-N-Ethoxyquinoline-4-Carboxamide into polymer frameworks enhances charge transport properties, paving the way for its use in next-generation electronic devices.

The environmental impact and biodegradability of CAS No. 1061838-26-3 have also been subjects of recent research interest. A study by Green et al. (2023) assessed the compound's persistence in aqueous environments and its potential toxicity to aquatic organisms. Results indicated that under aerobic conditions, 2-Chloro-N-Ethoxyquinoline-4-Carboxamide undergoes rapid microbial degradation, minimizing its ecological footprint. However, further investigations are required to fully understand its long-term environmental implications and ensure sustainable practices in its production and application.

In conclusion, CAS No. 1061838-26-3, or 2-Chloro-N-Ethoxyquinoline-4-Carboxamide, represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it a valuable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its biological and physical characteristics, this compound is poised to play an increasingly important role in advancing scientific innovation and addressing global challenges.